Cas no 1260903-21-6 ((2-Amino-4-iodophenyl)methanol)

• Product Name: (2-Amino-4-iodophenyl)methanol
• CAS No: 1260903-21-6
• MF: C₇H₈INO
• MW: 249.048994064331
• CID: 4726934
• Update Time: 2025-10-18

(2-Amino-4-iodophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-iodophenyl)methanol
• 2-AMINO-4-IODOBENZYL ALCOHOL
• FCH1380304
• AX8311738

• Inchi： 1S/C7H8INO/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4,9H2
• InChI Key： WRPDTVXVPSNORZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(CO)=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 46.2

Additional information on (2-Amino-4-iodophenyl)methanol

Comprehensive Overview of (2-Amino-4-iodophenyl)methanol (CAS No. 1260903-21-6): Properties, Applications, and Research Insights

(2-Amino-4-iodophenyl)methanol (CAS No. 1260903-21-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by the presence of an amino group, an iodine substituent, and a hydroxymethyl group on the benzene ring, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of (2-Amino-4-iodophenyl)methanol", "CAS 1260903-21-6 applications", and "iodinated aromatic compounds" to explore its potential.

The compound's molecular structure, C7H8INO, combines reactivity and stability, making it valuable for constructing complex molecules. Its iodo-substituted aromatic ring enables cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in drug discovery. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve yields. Searches for "sustainable synthesis of iodophenyl derivatives" reflect this growing focus.

In pharmaceutical applications, (2-Amino-4-iodophenyl)methanol is explored as a building block for biologically active molecules, including kinase inhibitors and antimicrobial agents. Its amino-alcohol moiety allows for further functionalization, aligning with the demand for multifunctional intermediates in medicinal chemistry. Queries like "pharmacological uses of amino-iodophenyl compounds" highlight its relevance in drug development.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound. Researchers frequently search for "CAS 1260903-21-6 purity analysis" or "spectroscopic data of (2-Amino-4-iodophenyl)methanol" to ensure quality control in lab settings. The compound's stability under various conditions is another area of interest, with keywords like "storage conditions for iodinated aromatics" gaining traction.

Beyond pharmaceuticals, (2-Amino-4-iodophenyl)methanol finds niche applications in material science, particularly in designing photoactive materials and organic electronics. Its ability to absorb UV-visible light makes it a candidate for optoelectronic devices. Searches for "iodophenyl derivatives in OLEDs" or "CAS 1260903-21-6 in material research" underscore this interdisciplinary potential.

Regulatory and safety aspects are also frequently queried, with terms like "handling guidelines for (2-Amino-4-iodophenyl)methanol" and "CAS 1260903-21-6 SDS". While not classified as hazardous under standard conditions, proper lab practices are essential. The compound's environmental impact and biodegradability are emerging topics, reflecting broader concerns about sustainable chemical practices.

In summary, (2-Amino-4-iodophenyl)methanol (CAS No. 1260903-21-6) is a multifaceted compound bridging synthetic chemistry, drug discovery, and advanced materials. Its adaptability to modern research needs—from catalysis to bioimaging—ensures its continued relevance. As innovation drives demand for tailored intermediates, this compound remains a key player in scientific advancements.